Cas no 1936653-19-8 (8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester)

• Product Name: 8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester
• CAS No: 1936653-19-8
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5408060
• Update Time: 2026-03-10

8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-9-5-4-7-13(14,8-6-9)10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： YRHBNVHGIVPQRF-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)N(C(OC(C)(C)C)=O)C(CC1)CCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester

Introduction to 8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester (CAS No. 1936653-19-8)

8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester (CAS No. 1936653-19-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic compounds and is characterized by its unique structural features and potential biological activities.

The molecular structure of 8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester consists of an azabicyclic ring system with a tert-butyl ester group attached to the nitrogen atom at the 8-position. The presence of this tert-butyl ester group imparts stability and enhances the lipophilicity of the molecule, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester has also been investigated for its potential as a neuroprotective agent. Studies conducted in animal models have demonstrated that this compound can effectively reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is believed to involve the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The synthetic route for preparing 8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester has been well documented in the literature. One common approach involves the cyclization of a suitable precursor followed by esterification with tert-butanol under mild conditions. This synthetic method provides a high yield and purity of the final product, making it suitable for large-scale production.

In terms of pharmacokinetics, preliminary studies have shown that 8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester exhibits favorable absorption and distribution profiles when administered orally or intravenously. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Additionally, it has a moderate half-life in vivo, which suggests that it could be administered once or twice daily for therapeutic purposes.

The safety profile of 8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester has been evaluated in preclinical studies using both in vitro and in vivo models. These studies have demonstrated that the compound is well tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys.

To further explore the therapeutic potential of 8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester, several clinical trials are currently underway to assess its efficacy and safety in human subjects. These trials are focusing on various indications such as inflammatory diseases and neurodegenerative disorders.

In conclusion, 8-Azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester (CAS No. 1936653-19-8) represents a promising compound with a wide range of potential applications in medicine. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a novel therapeutic agent.